4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine

• IUPAC Name: (E)-4-(2-ethoxyphenoxy)-N-ethylbut-2-en-1-amine
• InChI: InChI=1S/C14H21NO2/c1-3-15-11-7-8-12-17-14-10-6-5-9-13(14)16-4-2/h5-10,15H,3-4,11-12H2,1-2H3/b8-7+
• InChI Key: DBUMOUCBIPQTHZ-BQYQJAHWSA-N
• Canonical SMILES: CCNCC=CCOC1=CC=CC=C1OCC
• Isomeric SMILES: CCNC/C=C/COC1=CC=CC=C1OCC
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine, also known as A-196, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine is not yet fully understood. However, it has been suggested that 4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine may exert its therapeutic effects through the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway.
Biochemical and physiological effects:
4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and improvement of cognitive function. 4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine in lab experiments is its potential therapeutic applications in various diseases. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine. One direction is to further investigate its mechanism of action and optimize its therapeutic potential. Another direction is to explore its potential applications in other diseases, such as diabetes and cardiovascular disease. Additionally, further research is needed to determine the safety and toxicity of 4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine.

Synthesis Methods

The synthesis of 4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine involves the reaction of 2-ethoxyphenol with ethyl bromide and sodium hydride to form 2-ethoxyphenyl ethyl ether. This intermediate is then reacted with 2-buten-1-amine in the presence of potassium carbonate to yield 4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine.

Scientific Research Applications

4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease and Parkinson's disease research, 4-(2-ethoxyphenoxy)-N-ethyl-2-buten-1-amine has been shown to have neuroprotective effects and improve cognitive function.